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Structural Architecture, Synthetic Methodology, and Pharmacophore Utility

Executive Summary
2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) represents a critical

"privileged scaffold" in modern medicinal chemistry.[1] As a saturated heterocyclic building

block, it bridges the gap between solubility enhancement and precise stereochemical targeting.

[1] This monograph details the molecular architecture, validated synthetic protocols, and the

structure-activity relationship (SAR) logic that makes this fragment indispensable in the

development of kinase inhibitors, GPCR ligands, and antitubercular agents.[1]

Molecular Architecture & Physicochemical Profile[1]
[2]
The utility of 2-morpholinecarboxamide hydrochloride stems from its ability to introduce

polarity and three-dimensionality (Fsp³) into drug candidates without excessive lipophilicity.[1]
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Structural Conformation
The morpholine ring preferentially adopts a chair conformation to minimize 1,3-diaxial

interactions.[1] In the hydrochloride salt form, the secondary amine at position 4 is protonated,

forming a stable ionic lattice.[1]

Stereochemistry: The carbon at position 2 is chiral.[1] While often supplied as a racemate,

the (2S) and (2R) enantiomers exhibit distinct binding profiles in protein pockets.[1]

H-Bonding Network: The carboxamide group acts as a dual donor/acceptor, while the ether

oxygen serves as a weak acceptor.[1] The protonated amine (in HCl form) acts as a strong

H-bond donor.[1]

Key Physicochemical Data[1]
Property Specification

CAS Number (Racemic HCl) 1185296-76-7

CAS Number (2S-isomer) 1841120-40-8

Molecular Formula C₅H₁₁ClN₂O₂

Molecular Weight 166.61 g/mol

Physical Form White to off-white crystalline solid

Solubility Highly soluble in Water, DMSO, Methanol

pKa (Conjugate Acid) ~8.3 (Morpholine N), ~15 (Amide N)

H-Bond Donors/Acceptors 3 Donors / 2 Acceptors

Synthetic Pathways & Stereochemical Control[1][3]
The synthesis of 2-morpholinecarboxamide hydrochloride generally follows two distinct

logical branches: Reductive Cyclization (for racemates) and Chiral Pool Synthesis (for

enantiopurity).[1]

Protocol A: Hydrogenation of Pyrazine-2-carboxamide
This is the dominant industrial route due to atom economy and scalability.[1]
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Reagents: Pyrazine-2-carboxamide, Pd/C (10%), Concentrated HCl, Methanol/Water.[1]

Conditions: 50-60 psi H₂, 50°C.

Step-by-Step Methodology:

Dissolution: Dissolve pyrazine-2-carboxamide (1.0 eq) in MeOH. Add 1.1 eq of concentrated

HCl (to pre-form the salt and activate the ring).

Catalyst Addition: Carefully add 10 wt% Pd/C under inert atmosphere (N₂).

Hydrogenation: Pressurize the vessel to 50 psi H₂. Heat to 50°C with vigorous stirring.

Critical Control Point: Monitor H₂ uptake. Incomplete reduction leads to partially saturated

dehydromorpholine impurities.[1]

Filtration: Filter hot through Celite to remove Pd/C.[1]

Crystallization: Concentrate the filtrate. Add isopropanol or acetone to induce precipitation of

the hydrochloride salt.[1]

Protocol B: Chiral Resolution
To obtain the (2S) or (2R) enantiomer from the racemate produced above.

Free Basing: Neutralize the HCl salt with Na₂CO₃.[1]

Derivatization: React with a chiral acid (e.g., L-tartaric acid or dibenzoyl-L-tartaric acid) in

ethanol.

Fractional Crystallization: The diastereomeric salts will have different solubilities.

Recrystallize until constant optical rotation is achieved.[1]

Salt Exchange: Treat the purified diastereomer with HCl in dioxane to regenerate the specific

enantiomer hydrochloride.[1]

Synthetic Workflow Diagram
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Figure 1: Logical flow for the synthesis and resolution of 2-morpholinecarboxamide HCl.

Analytical Characterization
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Validation of the structure requires a multi-modal approach to confirm identity, purity, and salt

stoichiometry.[1]

Nuclear Magnetic Resonance (NMR)
¹H NMR (D₂O, 400 MHz): Expect a diagnostic shift for the proton at the C2 position (alpha to

the amide).[1] The morpholine ring protons appear as multiplets between 3.0 and 4.0 ppm.[1]

¹³C NMR: The carbonyl carbon typically resonates around 170 ppm.[1] The C2 carbon

appears distinct from the C3/C5/C6 methylene carbons.[1]

HPLC Method for Purity[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).[1]

Mobile Phase: Phosphate buffer (pH 3.0) / Acetonitrile gradient.

Note: Low pH is required to keep the amine protonated and prevent tailing.[1]

Detection: UV at 210 nm (Amide absorption).[1]

Medicinal Chemistry Applications
The 2-morpholinecarboxamide moiety is not merely a linker; it is a functional pharmacophore.

[1][2]

Pharmacophore Mechanics[1]
Solubility Engine: The morpholine oxygen and nitrogen lower the LogP, improving oral

bioavailability.[1]

Metabolic Shield: The amide substitution at C2 sterically hinders metabolic oxidation at the

alpha-carbon, a common clearance pathway for morpholines.[1]

Directional Binding: The amide group provides a rigid vector for Hydrogen Bonding to protein

backbones (e.g., the hinge region of kinases).[1]

Therapeutic Areas[1]
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Kinase Inhibitors: Used to target PI3K and mTOR pathways.[1] The morpholine oxygen often

interacts with the hinge region valine or isoleucine residues.[1]

Antitubercular Agents: Derivatives of morpholine-2-carboxamide have shown efficacy against

Mycobacterium tuberculosis by inhibiting cell wall synthesis.[1]

Structure-Activity Relationship (SAR) Logic
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Figure 2: Pharmacophore dissection of the 2-morpholinecarboxamide scaffold.[1][3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. researchgate.net [researchgate.net]

2. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Crystal structure of N-[(morpholin-4-yl)(thiophen-2-yl)methyl]benzamide - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: 2-Morpholinecarboxamide
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421197/docs#technical-monograph-2-
morpholinecarboxamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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